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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-dimethylbenzene

Cat. No.: B047692 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1,4-Dibromo-2,5-dimethylbenzene.

Adherence to these protocols is critical for ensuring personal safety and minimizing

environmental impact.

Chemical Identifier:

Name: 1,4-Dibromo-2,5-dimethylbenzene

Synonyms: 2,5-Dibromo-p-xylene

CAS Number: 1074-24-4

Molecular Formula: C₈H₈Br₂

Hazard Identification and Classification
1,4-Dibromo-2,5-dimethylbenzene is classified as a hazardous substance. The primary

hazards associated with this chemical are:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)[1]

Specific Target Organ Toxicity (Single Exposure) - Respiratory Tract Irritation (Category 3)[1]
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Hazardous to the aquatic environment, long-term hazard (Category 2)[1]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 1,4-Dibromo-2,5-dimethylbenzene.

PPE Category Specific Requirements Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles.[2][3]

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Always

inspect gloves for integrity

before use and practice proper

glove removal technique.[2]

Prevents skin contact and

irritation.

Body Protection
A standard laboratory coat or

impervious clothing.[3][4]

Protects against incidental

contact with skin.

Respiratory Protection

Work should be conducted in a

well-ventilated area, such as a

chemical fume hood.[2][4] If

ventilation is inadequate, a

NIOSH-approved N95 dust

mask or suitable respirator

should be used.

Minimizes the inhalation of

dust and potential respiratory

irritation.

Operational and Disposal Plans
A systematic approach to handling and disposing of 1,4-Dibromo-2,5-dimethylbenzene is

crucial for safety and environmental protection.

Step-by-Step Handling Protocol:

Preparation:
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Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure a chemical fume hood is operational and accessible.

Don all required personal protective equipment.[2]

Handling:

Conduct all weighing and experimental procedures within a certified chemical fume hood

to avoid dust generation and inhalation.[2][3]

Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

Do not eat, drink, or smoke in the work area.[2]

Keep the container tightly sealed when not in use.[2]

Decontamination and Cleanup:

For minor spills, clean up immediately using dry procedures to avoid generating dust.[2]

Use a vacuum cleaner with a HEPA filter or carefully sweep up the spilled material and

place it in a labeled, sealed container for disposal.[2]

Decontaminate all glassware and surfaces that have come into contact with the chemical.

After handling, wash hands and any exposed skin thoroughly with soap and water.[2]

Waste Disposal Plan:

Segregation: All waste containing 1,4-Dibromo-2,5-dimethylbenzene must be segregated

as halogenated organic waste.

Labeling: Waste containers must be clearly labeled with the chemical name and associated

hazards.

Storage: Store waste in a designated, well-ventilated, and secure area away from

incompatible materials.[3]
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Disposal: Dispose of the chemical waste through an authorized hazardous waste collection

service in accordance with local, state, and federal regulations.[2][3] Do not dispose of it

down the drain or in regular trash.[3]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

Skin Contact: Immediately flush skin with plenty of water and soap.[2] Remove contaminated

clothing and shoes. Seek medical attention if irritation occurs.[2]

Inhalation: Remove the individual to fresh air.[2] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Immediately give a glass of water.[3] Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

In Case of a Spill:

Minor Spill: For small spills, wear appropriate PPE, and clean up using dry methods to avoid

creating dust.[2] Place the spilled material into a sealed container for disposal.[2]

Major Spill: For large spills, evacuate the area and alert the appropriate emergency response

team.[2] Control personal contact with the substance by using protective equipment.[2]

Prevent the spillage from entering drains or waterways.[2]

Experimental Workflow Diagram
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Workflow for Safe Handling of 1,4-Dibromo-2,5-dimethylbenzene
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Caption: A step-by-step workflow for the safe handling of 1,4-Dibromo-2,5-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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